Cas no 2870673-78-0 (Benzenepropanoic acid, 5-(aminosulfonyl)-3-fluoro-2-methoxy- )

• Product Name: Benzenepropanoic acid, 5-(aminosulfonyl)-3-fluoro-2-methoxy-
• CAS No: 2870673-78-0
• MF: C₁₀H₁₂FNO₅S
• MW: 277.26938533783
• CID: 5563188
• Update Time: 2025-05-20

Benzenepropanoic acid, 5-(aminosulfonyl)-3-fluoro-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• 5-(Aminosulfonyl)-3-fluoro-2-methoxybenzenepropanoic acid (ACI)
• Benzenepropanoic acid, 5-(aminosulfonyl)-3-fluoro-2-methoxy-

• Inchi： 1S/C10H12FNO5S/c1-17-10-6(2-3-9(13)14)4-7(5-8(10)11)18(12,15)16/h4-5H,2-3H2,1H3,(H,13,14)(H2,12,15,16)
• InChI Key： PTRYDBHTVYLEFQ-UHFFFAOYSA-N
• SMILES： O=C(CCC1C(OC)=C(F)C=C(S(N)(=O)=O)C=1)O

Additional information on Benzenepropanoic acid, 5-(aminosulfonyl)-3-fluoro-2-methoxy-

Benzenepropanoic Acid, 5-(Aminosulfonyl)-3-Fluoro-2-Methoxy (CAS No. 2870673-78-0): A Comprehensive Overview

Benzenepropanoic acid, 5-(aminosulfonyl)-3-fluoro-2-methoxy (CAS No. 2870673-78-0) is a versatile organic compound with significant applications in the pharmaceutical and chemical industries. This compound is characterized by its unique structural features, including a benzene ring substituted with a fluoro, methoxy, and aminosulfonyl group, along with a propanoic acid moiety. These functional groups contribute to its diverse chemical properties and potential biological activities.

The aminosulfonyl group in the compound is particularly noteworthy due to its ability to form hydrogen bonds and participate in various chemical reactions. This functional group has been extensively studied for its role in enhancing the solubility and bioavailability of pharmaceutical compounds. The fluoro substitution on the benzene ring imparts additional stability and can influence the compound's pharmacokinetic properties, such as metabolic stability and tissue distribution.

The methoxy group, another key substituent, can affect the lipophilicity of the molecule, which is crucial for its ability to cross biological membranes. The presence of the propanoic acid moiety provides the compound with acidic properties, making it suitable for various chemical transformations and reactions.

Recent research has focused on the potential therapeutic applications of Benzenepropanoic acid, 5-(aminosulfonyl)-3-fluoro-2-methoxy. Studies have shown that this compound exhibits promising anti-inflammatory and anti-cancer activities. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound effectively inhibited the proliferation of cancer cells by targeting specific signaling pathways involved in cell growth and survival.

In addition to its therapeutic potential, Benzenepropanoic acid, 5-(aminosulfonyl)-3-fluoro-2-methoxy has been explored for its use as an intermediate in the synthesis of more complex pharmaceutical compounds. Its unique structural features make it an attractive starting material for drug discovery and development programs. Researchers have utilized this compound to synthesize novel derivatives with enhanced biological activities and improved pharmacological profiles.

The synthesis of Benzenepropanoic acid, 5-(aminosulfonyl)-3-fluoro-2-methoxy involves several well-established chemical reactions. One common approach involves the reaction of a substituted benzene derivative with an appropriate sulfonyl chloride to introduce the aminosulfonyl group. Subsequent steps may include fluorination and methylation reactions to achieve the desired substitutions on the benzene ring. The final step typically involves the introduction of the propanoic acid moiety through a carboxylation reaction.

The physical and chemical properties of Benzenepropanoic acid, 5-(aminosulfonyl)-3-fluoro-2-methoxy have been thoroughly characterized. It is a white crystalline solid with a melting point ranging from 150°C to 155°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. These properties make it suitable for various analytical techniques and biological assays.

In terms of safety and handling, Benzenepropanoic acid, 5-(aminosulfonyl)-3-fluoro-2-methoxy should be stored in a cool, dry place away from strong oxidizing agents and direct sunlight. Appropriate personal protective equipment (PPE) should be used when handling this compound to prevent skin contact and inhalation of dust particles.

Future research on Benzenepropanoic acid, 5-(aminosulfonyl)-3-fluoro-2-methoxy is likely to focus on optimizing its therapeutic potential through structure-activity relationship (SAR) studies. By systematically modifying the substituents on the benzene ring or the propanoic acid moiety, researchers aim to develop more potent and selective derivatives with improved pharmacological profiles.

In conclusion, Benzenepropanoic acid, 5-(aminosulfonyl)-3-fluoro-2-methoxy (CAS No. 2870673-78-0) is a promising compound with diverse applications in pharmaceutical research and development. Its unique structural features and biological activities make it an important molecule for further investigation and potential commercialization.